Cas no 400771-44-0 ((3-Isopropoxyphenyl)methanamine)
400771-44-0 structure
Product Name:(3-Isopropoxyphenyl)methanamine
CAS No:400771-44-0
MF:C10H15NO
MW:165.232202768326
MDL:MFCD04037891
CID:925259
PubChem ID:2760935
Update Time:2024-11-01
(3-Isopropoxyphenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3-Isopropoxyphenyl)methanamine
- 1-(3-ISOPROPOXYPHENYL)METHANAMINE
- (3-isopropoxybenzyl)amine
- 3-isopropoxy-5-methoxyaniline
- 3-isopropoxy-5-methoxy-phenylamine
- 3-isopropoxybenzylamine
- 3-isopropoxyphenylmethanamine
- 3-isopropyloxy-5-methoxyaniline
- 3-isopropyloxybenzylamine
- Benzenamine, 3-methoxy-5-(1-methylethoxy)-
- CTK1G0602
- SureCN2225240
- 3-(isopropoxy)benzylamine
- s11094
- [3-(propan-2-yloxy)phenyl]methanamine
- AM20040392
- EN300-44093
- A873469
- 1-[3-(propan-2-yloxy)phenyl]methanamine
- YRNFZPXUBVUYBJ-UHFFFAOYSA-N
- 1-(3-isopropoxyphenyl)methanamine, AldrichCPR
- BB 0218124
- CHEMBL4590692
- DTXSID00959509
- FT-0659643
- SB76418
- CS-0117070
- FS-1727
- 400771-44-0
- BBL023365
- MFCD04037891
- SCHEMBL756850
- (3-propan-2-yloxyphenyl)methanamine
- Benzenemethanamine, 3-(1-methylethoxy)-
- 1-{3-[(Propan-2-yl)oxy]phenyl}methanamine
- AKOS000139297
- STK804190
- ALBB-027036
- SY025248
- 3-Isopropoxybenzyl Amine
-
- MDL： MFCD04037891
- Inchi： 1S/C10H15NO/c1-8(2)12-10-5-3-4-9(6-10)7-11/h3-6,8H,7,11H2,1-2H3
- InChI Key： YRNFZPXUBVUYBJ-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(CN)C=1)C(C)C
Computed Properties
- Exact Mass: 165.115
- Monoisotopic Mass: 165.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.2A^2
Experimental Properties
- Density: 0.99
- Boiling Point: 258.8°C at 760 mmHg
- Flash Point: 108°C
- Refractive Index: 1.518
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(3-Isopropoxyphenyl)methanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-Isopropoxyphenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009262-500mg |
1-(3-Isopropoxyphenyl)methanamine |
400771-44-0 | 500mg |
1461CNY | 2021-05-07 | ||
| Alichem | A019113159-5g |
(3-Isopropoxyphenyl)methanamine |
400771-44-0 | 95% | 5g |
$293.76 | 2023-09-02 | |
| Alichem | A019113159-10g |
(3-Isopropoxyphenyl)methanamine |
400771-44-0 | 95% | 10g |
$470.40 | 2023-09-02 | |
| Chemenu | CM193305-5g |
1-(3-Isopropoxyphenyl)methanamine |
400771-44-0 | 95% | 5g |
$333 | 2021-06-16 | |
| Chemenu | CM193305-10g |
1-(3-Isopropoxyphenyl)methanamine |
400771-44-0 | 95% | 10g |
$556 | 2021-06-16 | |
| Fluorochem | 023445-250mg |
3-iso-Propoxy)benzyl amine |
400771-44-0 | 95% | 250mg |
￡30.00 | 2022-03-01 | |
| Fluorochem | 023445-1g |
3-iso-Propoxy)benzyl amine |
400771-44-0 | 95% | 1g |
￡60.00 | 2022-03-01 | |
| Fluorochem | 023445-5g |
3-iso-Propoxy)benzyl amine |
400771-44-0 | 95% | 5g |
￡279.00 | 2022-03-01 | |
| Fluorochem | 023445-25g |
3-iso-Propoxy)benzyl amine |
400771-44-0 | 95% | 25g |
￡1316.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009262-500mg |
1-(3-Isopropoxyphenyl)methanamine |
400771-44-0 | 500mg |
1461.0CNY | 2021-07-10 |
(3-Isopropoxyphenyl)methanamine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
400771-44-0 ((3-Isopropoxyphenyl)methanamine) Related Products
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- 918446-51-2(Benzenemethanamine, 4-methoxy-3,5-bis(1-methylethoxy)-)
- 37806-45-4(1-4-(butan-2-yloxy)phenylmethanamine)
- 37806-41-0((3-sec-butoxybenzyl)amine)
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